Cas no 749824-98-4 (Phosphorous acid, bis(1,1-dimethylethyl) ester)

Phosphorous acid, bis(1,1-dimethylethyl) ester structure
749824-98-4 structure
Product Name:Phosphorous acid, bis(1,1-dimethylethyl) ester
CAS No:749824-98-4
MF:C8H19O3P
MW:194.208423852921
CID:540223
PubChem ID:518693
Update Time:2025-04-19

Phosphorous acid, bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid, bis(1,1-dimethylethyl) ester
    • di-t-Butyl phosphite
    • SY007356
    • RRJHOMPUEYYASJ-UHFFFAOYSA-N
    • NS00006593
    • MFCD00995019
    • di-tert-Butyl phosphite
    • Di(tert-butyl) hydrogen phosphite #
    • MFCD00014999
    • BP-21123
    • AKOS032949660
    • di-tert-butyl hydrogen phosphite
    • SCHEMBL211658
    • FT-0625360
    • di-tert-butylhydrogenphosphite
    • Di-tert-butylphosphite
    • BCP22503
    • 749824-98-4
    • ditert-butyl hydrogen phosphite
    • MDL: MFCD00014999
    • Inchi: 1S/C8H19O3P/c1-7(2,3)10-12(9)11-8(4,5)6/h9H,1-6H3
    • InChI Key: RRJHOMPUEYYASJ-UHFFFAOYSA-N
    • SMILES: P(O)(OC(C)(C)C)OC(C)(C)C

Computed Properties

  • Exact Mass: 193.09944
  • Monoisotopic Mass: 194.10718146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 41.52
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